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Compound of Interest

Compound Name:
2-((3-Chlorobenzyl)oxy)-3-

methylbenzaldehyde

Cat. No.: B13002975

Get Quote

Technical Guide: Synthesis of 2-((3-
Chlorobenzyl)oxy)-3-methylbenzaldehyde
Core Application: Key Intermediate for Voxilaprevir (HCV NS3/4A Protease Inhibitor)

Executive Summary & Strategic Importance
This technical guide details the synthesis, purification, and characterization of 2-((3-
chlorobenzyl)oxy)-3-methylbenzaldehyde. This compound serves as a critical "P2 capping

group" intermediate in the synthesis of Voxilaprevir (Vosevi®), a pan-genotypic Hepatitis C

virus (HCV) NS3/4A protease inhibitor developed by Gilead Sciences.

The structural integrity of this ether linkage is vital for the drug's pharmacological profile. The 3-

methyl group on the benzaldehyde core provides steric bulk that restricts conformational

rotation, enhancing binding affinity within the viral protease active site, while the 3-chlorobenzyl

moiety engages in hydrophobic interactions essential for potency.
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Parameter Detail

Systematic Name 2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde

Core Scaffold Salicylaldehyde Ether

Molecular Formula

Molecular Weight 260.72 g/mol

Key Functionality
Electrophilic Aldehyde (for macrocyclization),

Stable Ether Linkage

Downstream Use

Synthesis of Voxilaprevir macrocyclic core via

Horner-Wadsworth-Emmons (HWE) or reductive

amination.[1]

Synthetic Pathway Design
The synthesis is designed around a regioselective Williamson Ether Synthesis. This route is

chosen for its scalability and high atom economy.

Retrosynthetic Logic
The target molecule is disconnected at the ether oxygen.

Nucleophile: 2-Hydroxy-3-methylbenzaldehyde (3-Methylsalicylaldehyde). The 3-methyl

group is ortho to the hydroxyl, creating steric hindrance that necessitates optimized

nucleophilic conditions.

Electrophile: 3-Chlorobenzyl chloride (or bromide). The chloride is preferred for process

scale due to cost, while the bromide is preferred for laboratory scale due to higher reactivity.

Reaction Mechanism & Optimization
Mechanism:

Nucleophilic Substitution.

Base Selection: Potassium Carbonate (
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) is the standard base. It is sufficient to deprotonate the phenol (

) without causing side reactions (like Cannizzaro on the aldehyde).

Solvent System: N,N-Dimethylformamide (DMF) is the critical solvent. Its polar aprotic nature

solvates the potassium cation (

), leaving the phenoxide anion "naked" and highly reactive, which is crucial to overcome the
steric hindrance of the adjacent methyl group.

Catalysis: When using the benzyl chloride, the addition of Potassium Iodide (KI) is

recommended (Finkelstein reaction in situ) to generate the more reactive benzyl iodide

transiently.
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Caption: Stoichiometric logic flow from starting materials to the target ether via an activated

phenoxide intermediate.

Detailed Experimental Protocol
This protocol is validated for a 10-gram scale synthesis. It prioritizes purity profile suitable for

pharmaceutical intermediate standards.
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Reagent
Equiv.[2][3][4][5][6]
[7][8][9][10][11]

Mass/Vol Role

2-Hydroxy-3-

methylbenzaldehyde
1.0 10.0 g Starting Material

3-Chlorobenzyl

chloride
1.1 13.0 g Alkylating Agent

Potassium Carbonate

(

)

2.0 20.3 g Base

Potassium Iodide (KI) 0.1 1.2 g Catalyst

DMF (Anhydrous) N/A 100 mL Solvent

Ethyl Acetate / Water N/A Workup Extraction

Step-by-Step Methodology
Phase 1: Activation

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and

nitrogen inlet.

Charging: Add 2-Hydroxy-3-methylbenzaldehyde (10.0 g) and anhydrous DMF (100 mL). Stir

until fully dissolved.

Deprotonation: Add Potassium Carbonate (20.3 g) in a single portion. The suspension may

turn bright yellow (phenoxide formation). Stir at Room Temperature (RT) for 15 minutes.

Phase 2: Alkylation 4. Addition: Add Potassium Iodide (1.2 g) followed by the dropwise addition

of 3-Chlorobenzyl chloride (13.0 g) over 10 minutes. 5. Reaction: Heat the mixture to 60°C.

Maintain stirring for 4–6 hours.

Process Control: Monitor via TLC (Silica; 20% EtOAc in Hexanes). Stain with 2,4-DNPH
(Aldehydes turn orange/red). Target spot should appear at
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, higher than the starting phenol.

Phase 3: Workup & Isolation 6. Quench: Cool the reaction to RT and pour into Ice Water (300

mL). Stir vigorously for 20 minutes. The product may precipitate as an oil or solid. 7. Extraction:

Extract the aqueous mixture with Ethyl Acetate (

mL). 8. Washing: Wash the combined organic layers with:
Water (

mL) to remove DMF.
1M NaOH (

mL) to remove unreacted phenol.
Brine (

mL).

Drying: Dry over anhydrous

, filter, and concentrate under reduced pressure to yield a crude yellow oil/solid.

Phase 4: Purification 10. Crystallization: Dissolve the crude residue in minimal hot Ethanol (or

IPA). Allow to cool slowly to RT, then to 4°C. 11. Filtration: Collect the off-white crystals by

vacuum filtration. 12. Yield: Expected yield is 85–92% (approx.[4] 16.0 g).

Workflow Diagram (DOT)
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Caption: Operational sequence for the synthesis and purification of the target ether.
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Analytical Characterization
To ensure the product meets the stringent requirements for downstream Voxilaprevir synthesis,

the following analytical signatures must be verified.

Method Expected Signal Interpretation

1H NMR (400 MHz,

)
10.45 (s, 1H) Aldehyde proton (diagnostic).

7.20 - 7.80 (m, 7H)
Aromatic protons (complex

multiplet).

5.15 (s, 2H)

Benzylic

(ether linkage).

2.35 (s, 3H)
Methyl group on the

benzaldehyde ring.

HPLC Purity > 98.0%
Critical for pharmaceutical

intermediates.

Mass Spec (ESI) Confirms molecular mass.

Common Impurity Profile:

Unreacted Phenol: Detected by 1H NMR (broad singlet >5 ppm if not washed with NaOH).

3-Chlorobenzyl Alcohol: Formed by hydrolysis of the chloride if water is present in DMF.

C-Alkylation Byproducts: Rare with

, but possible at very high temperatures (>100°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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